Cas no 1099693-37-4 (4-Bromo-2-(dimethylamino)phenylmethanol)

• Product Name: 4-Bromo-2-(dimethylamino)phenylmethanol
• CAS No: 1099693-37-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5687865
• PubChem ID: 43365045
• Update Time: 2025-06-08

4-Bromo-2-(dimethylamino)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-bromo-2-(dimethylamino)phenyl]methanol
• EN300-52308
• AKOS009395041
• 1099693-37-4
• Z405057312
• CS-0250812
• G43636
• 4-Bromo-2-(dimethylamino)phenylmethanol

• Inchi： 1S/C9H12BrNO/c1-11(2)9-5-8(10)4-3-7(9)6-12/h3-5,12H,6H2,1-2H3
• InChI Key： WAPHXKHAIVOZND-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Bromo-2-(dimethylamino)phenylmethanol

Comprehensive Guide to 4-Bromo-2-(dimethylamino)phenylmethanol (CAS No. 1099693-37-4): Properties, Applications, and Industry Insights

4-Bromo-2-(dimethylamino)phenylmethanol (CAS No. 1099693-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated aromatic alcohol, featuring a dimethylamino substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a hydroxyl group with electron-donating and withdrawing moieties, makes it valuable for designing complex molecules, particularly in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-Bromo-2-(dimethylamino)phenylmethanol. Researchers frequently search for "CAS 1099693-37-4 solubility" or "synthetic routes for brominated phenylmethanols," reflecting its relevance in optimizing reaction pathways. The compound’s dual functionality (bromo and dimethylamino groups) enables selective cross-coupling reactions, aligning with the demand for atom-efficient synthesis in sustainable chemistry.

From a technical perspective, 4-Bromo-2-(dimethylamino)phenylmethanol exhibits a melting point range of 85–90°C and moderate solubility in polar organic solvents like ethanol and DMSO. Its UV-Vis absorption properties (λ_max ~270 nm) make it useful in photochemical studies, a hotspot in renewable energy research. Analytical techniques such as HPLC and NMR are typically employed for purity verification, addressing common queries like "how to analyze CAS 1099693-37-4 purity."

In pharmaceutical applications, this compound acts as a precursor for kinase inhibitors and neurotransmitter analogs, topics trending in precision medicine forums. Its bromo group facilitates Suzuki-Miyaura couplings, a reaction frequently searched in catalysis databases. Notably, the dimethylamino moiety enhances bioavailability in drug candidates, a key focus in computational ADMET predictions.

Handling 4-Bromo-2-(dimethylamino)phenylmethanol requires standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks. Storage recommendations (2–8°C under inert atmosphere) and compatibility with air-sensitive reagents are often discussed in chemical safety guidelines. The compound’s stability under acidic conditions is another area of interest for process chemistry optimization.

Emerging applications include its use in OLED materials and metal-organic frameworks (MOFs), aligning with nanotechnology trends. Patent analyses reveal growing IP activity around derivatives of CAS 1099693-37-4, particularly in optoelectronic devices. This connects to frequent searches like "brominated aromatic alcohols in material science."

For sourcing, 4-Bromo-2-(dimethylamino)phenylmethanol is available through specialty chemical suppliers with typical purity grades (>97%). Batch-specific COA (Certificate of Analysis) documentation is critical, a point emphasized in GMP compliance discussions. Custom synthesis services for scaled-up production are increasingly requested, reflecting industry shifts toward on-demand chemical manufacturing.